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Compound of Interest

Compound Name: 3-Ethyl-2,5-dimethylpyrazine-d5

Cat. No.: B12383299 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

characteristics of 3-Ethyl-2,5-dimethylpyrazine-d5. This deuterated stable isotope-labeled

compound is primarily utilized as an internal standard in analytical applications, particularly in

mass spectrometry-based methods for the quantification of its non-deuterated analogue. The

incorporation of five deuterium atoms provides a distinct mass shift, facilitating its use in

isotope dilution assays.

Chemical Identity and Properties
3-Ethyl-2,5-dimethylpyrazine-d5 is a deuterated form of 3-Ethyl-2,5-dimethylpyrazine, a

naturally occurring volatile compound found in some foods.[1] The deuterium labeling is

typically on the ethyl group.
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Property Value Source

Chemical Name
3-(ethyl-d5)-2,5-

dimethylpyrazine
N/A

Synonyms
3-Ethyl-2,5-dimethylpyrazine-

d5
[2]

Molecular Formula C₈H₇D₅N₂ N/A

Molecular Weight 141.23 g/mol N/A

CAS Number Not available N/A

Physical Characteristics
Detailed experimental data for the physical properties of 3-Ethyl-2,5-dimethylpyrazine-d5 are

not readily available in the literature. However, the physical properties are expected to be very

similar to its non-deuterated analogue, 3-Ethyl-2,5-dimethylpyrazine. The primary difference will

be in the molecular weight due to the presence of deuterium.

Note: The following data pertains to the non-deuterated (h5) form of the compound and should

be considered as a close approximation for the d5 variant.

Property Value Source

Appearance Colorless to pale yellow oil

Boiling Point 180-181 °C (at 760 mmHg) [3]

Density 0.965 g/mL (at 25 °C) [3]

Refractive Index (n²⁰/D) 1.5015 [3]

Solubility
Slightly soluble in chloroform

and ethyl acetate

Handling and Storage
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Storage: Store in a well-ventilated place. Keep container tightly closed. Recommended storage

is at room temperature for continental US, but may vary elsewhere.[2] For long-term storage, it

is advisable to store under inert gas.

Safety: The non-deuterated form is harmful if swallowed and is irritating to the eyes, respiratory

system, and skin. Standard laboratory safety precautions, including the use of personal

protective equipment (gloves, safety glasses), should be followed.

Experimental Protocols
The characterization and quantification of 3-Ethyl-2,5-dimethylpyrazine-d5 and its non-

deuterated counterpart typically involve chromatographic and mass spectrometric techniques.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Purity and Identity Confirmation
This is a primary method for the analysis of volatile compounds like pyrazines.

Objective: To confirm the identity and determine the purity of 3-Ethyl-2,5-dimethylpyrazine-
d5.

Instrumentation: A gas chromatograph coupled to a mass spectrometer (e.g., a single

quadrupole or time-of-flight analyzer).

Methodology:

Sample Preparation: Dilute the sample in a suitable solvent (e.g., dichloromethane or

hexane).

GC Conditions:

Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

Injector Temperature: 250 °C.

Oven Temperature Program: Start at 50 °C, hold for 2 minutes, then ramp to 280 °C at

10 °C/min.
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Carrier Gas: Helium at a constant flow rate.

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 35 to 350.

Expected Results: The chromatogram should show a single major peak corresponding to the

deuterated compound. The mass spectrum will show a molecular ion peak (M+) at m/z 141

and a fragmentation pattern that can be compared to the non-deuterated standard (M+ at

m/z 136).

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation
NMR is used to confirm the structure and the position of the deuterium labels.

Objective: To verify the molecular structure and confirm the location of the deuterium atoms.

Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

Methodology:

Sample Preparation: Dissolve a small amount of the sample in a deuterated solvent (e.g.,

chloroform-d, CDCl₃).

¹H NMR: The proton spectrum will show signals corresponding to the protons on the

pyrazine ring and the methyl groups. The signal for the ethyl group will be significantly

reduced or absent, confirming deuteration at this position.

²H NMR (Deuterium NMR): A deuterium spectrum will show a signal corresponding to the

deuterated ethyl group, confirming the presence and location of the deuterium.

¹³C NMR: The carbon spectrum will show signals for all eight carbon atoms. The signals

for the carbons in the deuterated ethyl group may show coupling to deuterium.
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Workflow for Physical and Chemical Characterization of 3-Ethyl-2,5-dimethylpyrazine-d5
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Caption: Characterization workflow for 3-Ethyl-2,5-dimethylpyrazine-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Physical and Chemical Characteristics
of 3-Ethyl-2,5-dimethylpyrazine-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12383299#3-ethyl-2-5-dimethylpyrazine-d5-physical-
characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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